Cas no 60758-95-4 (4-propoxybenzene-1-carbothioamide)

• Product Name: 4-propoxybenzene-1-carbothioamide
• CAS No: 60758-95-4
• MF: C₁₀H₁₃NOS
• MW: 195.281321287155
• CID: 953472
• PubChem ID: 3261290
• Update Time: 2025-04-19

4-propoxybenzene-1-carbothioamide Chemical and Physical Properties

Names and Identifiers

• 4-propoxybenzenecarbothioamide
• benzenecarbothioamide, 4-propoxy-
• CS-0252804
• NSC281622
• AKOS000190108
• 4-propoxybenzene-1-carbothioamide
• DTXSID30390764
• EN300-61645
• NSC-281622
• 60758-95-4
• SCHEMBL7896219

• Inchi： 1S/C10H13NOS/c1-2-7-12-9-5-3-8(4-6-9)10(11)13/h3-6H,2,7H2,1H3,(H2,11,13)
• InChI Key： LAZWLBJBNOPJQW-UHFFFAOYSA-N
• SMILES： S=C(C1C=CC(=CC=1)OCCC)N

Computed Properties

• Exact Mass: 195.07189
• Monoisotopic Mass: 195.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 164
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 67.3Ų

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Melting Point: 142-144 °CEnamineEN300-61645
• Boiling Point: 316.8±44.0 °C at 760 mmHg
• Flash Point: 145.4±28.4 °C
• PSA: 35.25
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

4-propoxybenzene-1-carbothioamide Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers